N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

• IUPAC Name: N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H21N5O2S/c1-16-12-21(29(27-16)24-25-20(15-32-24)17-8-4-2-5-9-17)26-23(31)18-13-22(30)28(14-18)19-10-6-3-7-11-19/h2-12,15,18H,13-14H2,1H3,(H,26,31)
• InChI Key: OQRIYDBGNQUPKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3)C4=NC(=CS4)C5=CC=CC=C5
• Molecular Formula: C24H21N5O2S
• Molecular Weight: 443.5 g/mol

Description

N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C24H21N5O2S and its molecular weight is 443.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Studies have detailed the synthesis and characterization of various pyrazole, pyrazolopyrimidine, and carboxamide derivatives, indicating a strong interest in these compounds for their diverse biological activities. For instance, the synthesis of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides exhibited moderate to excellent antifungal activities against phytopathogenic fungi, highlighting the potential of similar compounds in agriculture and disease management (Du et al., 2015).

Anticancer and Anti-inflammatory Applications

• Research on pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents reveals the therapeutic potential of such compounds. The study identified compounds with significant cytotoxic activities against cancer cell lines and inhibitory effects on 5-lipoxygenase, suggesting potential for the development of new anticancer and anti-inflammatory drugs (Rahmouni et al., 2016).

Antimicrobial and Antioxidant Properties

• The synthesis and evaluation of thiazoles as antioxidant additives for lubricating oils demonstrate the chemical versatility and applicability of such compounds in industrial settings. This study underscores the potential of pyrazole and thiazole derivatives in enhancing the performance and longevity of lubricating oils through their antioxidant properties (Amer et al., 2011).

Antiviral Activities

• A study on benzamide-based 5-aminopyrazoles and their derivatives showed significant antiviral activities against the H5N1 strain of influenza, indicating the promise of similar compounds in antiviral therapy and the management of viral outbreaks (Hebishy et al., 2020).